The Core Mechanism of Action of BMS-986142: A Technical Guide
The Core Mechanism of Action of BMS-986142: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Introduction
BMS-986142 is a highly potent and selective, reversible inhibitor of Bruton's tyrosine kinase (BTK), a critical signaling molecule in various hematopoietic cells.[1][2][3] Extensive preclinical and clinical investigations have elucidated its mechanism of action, highlighting its potential as a modulator of pathogenic immune responses, particularly in the context of autoimmune diseases such as rheumatoid arthritis.[1][2] This technical guide provides an in-depth overview of the core mechanism of action of BMS-986142, supported by quantitative data, detailed experimental methodologies, and visual representations of the key signaling pathways involved.
It is important to note that while initial research may have been associated with the designation BMS-986143, the substantial body of scientific literature and clinical trial data points to BMS-986142 as the compound of interest for autoimmune disease research.
Core Mechanism: Potent and Selective BTK Inhibition
The primary mechanism of action of BMS-986142 is its direct, reversible inhibition of the enzymatic activity of Bruton's tyrosine kinase. BTK is a non-receptor tyrosine kinase belonging to the Tec family of kinases and is a crucial component of multiple signaling pathways that govern the development, activation, and survival of B-lymphocytes and other immune cells like monocytes and mast cells.[3]
Quantitative Potency and Selectivity
BMS-986142 demonstrates nanomolar potency against human recombinant BTK and exhibits high selectivity over a wide range of other kinases. This selectivity is crucial for minimizing off-target effects and enhancing the therapeutic window.
| Target | IC50 (nM) | Selectivity vs. BTK |
| BTK | 0.5 | - |
| Tec | 10 | 20-fold |
| ITK | Data not consistently reported | >30-fold (functional assays suggest >45-fold)[4] |
| BLK | Data not consistently reported | >100-fold |
| BMX | Data not consistently reported | >100-fold |
| Txk | Data not consistently reported | >100-fold |
Table 1: In vitro kinase inhibition profile of BMS-986142. Data compiled from multiple sources.[1][2][5]
Impact on Key Signaling Pathways
BMS-986142 exerts its immunomodulatory effects by interfering with several key signaling cascades that are pathologically activated in autoimmune diseases.
B-Cell Receptor (BCR) Signaling
BCR signaling is fundamental for B-cell activation, proliferation, differentiation, and autoantibody production. BTK is a central node in this pathway. Upon antigen binding to the BCR, a signaling cascade is initiated, leading to the activation of BTK. Activated BTK then phosphorylates and activates downstream effectors, most notably phospholipase C gamma 2 (PLCγ2), which in turn triggers a cascade of events leading to cellular responses.
BMS-986142 effectively blocks these BCR-dependent functional endpoints in human B-cells.
| Functional Endpoint | IC50 (nM) |
| Calcium Flux (Ramos B cells) | 9 |
| IL-6 Production | 3 |
| TNF-α Production | 4 |
| Cell Proliferation | 3-4 |
| CD86 Surface Expression | 3-4 |
| CD69 Surface Expression (human whole blood) | 90 |
Table 2: Inhibition of BCR-stimulated functional endpoints in B-cells by BMS-986142.[1][2][4][5]
Fcγ Receptor (FcγR) Signaling
In autoimmune diseases, immune complexes formed by autoantibodies and self-antigens can activate Fcγ receptors on the surface of myeloid cells, such as macrophages and monocytes. This activation triggers the release of pro-inflammatory cytokines, contributing to tissue damage. BTK is also a key signaling molecule downstream of FcγR activation.
BMS-986142 has been shown to potently inhibit FcγR-dependent cytokine production from peripheral blood mononuclear cells (PBMCs).
| Cytokine | IC50 (nM) |
| TNF-α | 3 |
| IL-6 | 4 |
Table 3: Inhibition of FcγR-stimulated cytokine production in PBMCs by BMS-986142.[1][2]
RANK-L Induced Osteoclastogenesis
In rheumatoid arthritis, bone erosion is a major cause of joint destruction and is mediated by osteoclasts. Receptor activator of nuclear factor kappa-B ligand (RANK-L) is a key cytokine that drives the differentiation and activation of osteoclasts. BTK signaling has been implicated in this process. BMS-986142 has been demonstrated to inhibit RANK-L-dependent formation of osteoclasts in a dose-dependent manner.[1][2]
Experimental Methodologies
The following section details the protocols for key experiments cited in the preclinical evaluation of BMS-986142.
In Vitro Assays
-
BTK Enzymatic Assay: The potency of BMS-986142 against human recombinant BTK was determined using a biochemical assay. While the specific proprietary assay details are not fully public, such assays typically involve incubating the recombinant enzyme with a substrate and ATP, and measuring the resulting product formation in the presence of varying concentrations of the inhibitor.
-
Kinase Selectivity Profiling: The selectivity of BMS-986142 was assessed against a large panel of kinases (e.g., 384 kinases).[1][2] This is typically performed using commercially available kinase profiling services that employ radiometric, fluorescence, or luminescence-based assays to measure the activity of each kinase in the presence of the test compound.
-
BCR-Stimulated B-Cell Activation Assays:
-
Cell Type: Primary human B-cells or Ramos B-cells (a human Burkitt's lymphoma cell line).[1][4]
-
Stimulation: B-cells are stimulated with anti-IgM antibodies to cross-link the BCR.[1][4]
-
Endpoints and Measurement:
-
Calcium Flux: Intracellular calcium levels are measured using a fluorescent calcium indicator dye (e.g., Fura-2 or Fluo-4) and a fluorometric imaging plate reader.
-
Cytokine Production (IL-6, TNF-α): Supernatants from stimulated B-cell cultures are collected, and cytokine concentrations are quantified using enzyme-linked immunosorbent assays (ELISAs).
-
Cell Proliferation: B-cell proliferation is assessed by measuring the incorporation of a labeled nucleotide (e.g., ³H-thymidine or BrdU) or using a dye dilution assay (e.g., CFSE).
-
Co-stimulatory Molecule Expression (CD86, CD69): The expression of surface markers is quantified by flow cytometry using fluorescently labeled antibodies.[1]
-
-
-
FcγR-Stimulated Cytokine Production Assay:
-
RANK-L-Induced Osteoclastogenesis Assay:
-
Cell Type: Primary monocytic progenitor cells or bone marrow-derived macrophages (BMMs).[1]
-
Protocol:
-
Progenitor cells are cultured in the presence of macrophage colony-stimulating factor (M-CSF) to generate BMMs.[6][7]
-
BMMs are then cultured with RANK-L and M-CSF for several days to induce differentiation into osteoclasts.[6][7]
-
BMS-986142 is added at various concentrations during the differentiation period.
-
Osteoclast formation is assessed by staining for tartrate-resistant acid phosphatase (TRAP), a marker enzyme for osteoclasts.[6][7] The number of TRAP-positive multinucleated cells is then counted.
-
-
In Vivo Models
-
Collagen-Induced Arthritis (CIA) in Mice:
-
Animal Model: DBA/1 mice are typically used as they are highly susceptible to CIA.
-
Induction:
-
Mice are immunized with an emulsion of type II collagen and Complete Freund's Adjuvant (CFA).
-
A booster immunization with type II collagen in Incomplete Freund's Adjuvant (IFA) is given approximately 21 days later.
-
-
Treatment: BMS-986142 is administered orally, once daily, starting either at the time of the initial immunization (prophylactic model) or after the onset of disease (therapeutic model).
-
Assessment: The severity of arthritis is evaluated using a clinical scoring system based on paw swelling and inflammation. Histological analysis of the joints is also performed to assess inflammation, synovial hyperplasia, bone resorption, and cartilage erosion.
-
-
Collagen Antibody-Induced Arthritis (CAIA) in Mice:
Clinical Development and Future Directions
A Phase 2, randomized, double-blind, placebo-controlled study (NCT02638948) was conducted to evaluate the efficacy and safety of BMS-986142 in patients with moderate-to-severe rheumatoid arthritis with an inadequate response to methotrexate.[8] The study did not meet its co-primary endpoints of ACR20 and ACR70 responses at week 12.[8] This outcome suggests that while BMS-986142 demonstrates potent BTK inhibition and efficacy in preclinical models, further research is needed to understand the translation of this mechanism to clinical benefit in rheumatoid arthritis. Factors such as the required level and duration of BTK inhibition in the target tissue and patient population heterogeneity may play a role.
Conclusion
BMS-986142 is a potent and selective reversible inhibitor of Bruton's tyrosine kinase. Its mechanism of action is centered on the disruption of key signaling pathways in B-cells and myeloid cells, including BCR signaling, FcγR signaling, and RANK-L-induced osteoclastogenesis. While preclinical studies demonstrated robust efficacy in models of autoimmune arthritis, the translation to clinical efficacy in rheumatoid arthritis was not observed in a Phase 2 trial. Nevertheless, the detailed understanding of the mechanism of action of BMS-986142 provides valuable insights into the role of BTK in autoimmune and inflammatory diseases and can inform the future development of BTK inhibitors for these indications.
References
- 1. Bruton's tyrosine kinase inhibitor BMS-986142 in experimental models of rheumatoid arthritis enhances efficacy of agents representing clinical standard-of-care - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Bruton's tyrosine kinase inhibitor BMS-986142 in experimental models of rheumatoid arthritis enhances efficacy of agents representing clinical standard-of-care | PLOS One [journals.plos.org]
- 3. benchchem.com [benchchem.com]
- 4. selleckchem.com [selleckchem.com]
- 5. medchemexpress.com [medchemexpress.com]
- 6. RANKL-Based Osteoclastogenic Assay from Murine Bone Marrow Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 7. A RANKL-based Osteoclast Culture Assay of Mouse Bone Marrow to Investigate the Role of mTORC1 in Osteoclast Formation - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Evaluation of BMS-986142, a reversible Bruton's tyrosine kinase inhibitor, for the treatment of rheumatoid arthritis: a phase 2, randomised, double-blind, dose-ranging, placebo-controlled, adaptive design study - PubMed [pubmed.ncbi.nlm.nih.gov]
